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Compound of Interest

Compound Name: Sudan Red 7B

Cat. No.: B045811 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Sudan Red 7B
(Solvent Red 19), a synthetic diazo dye, in various organic solvents. This document is intended

for use by researchers, scientists, and professionals in drug development who utilize Sudan
Red 7B in their work, such as in staining applications for lipids and as a colorant in various

industrial products.

Core Chemical Properties of Sudan Red 7B
Sudan Red 7B is chemically identified as N-ethyl-1-[[p-(phenylazo)phenyl]azo]-2-

naphthalenamine. It is recognized for its vibrant red color and its general solubility in oils and

organic solvents, while being insoluble in water[1].

Property Value

Chemical Formula C₂₄H₂₁N₅

Molecular Weight 379.46 g/mol

CAS Number 6368-72-5

Appearance Dark red to purple powder[2]

Melting Point 130 °C (decomposes)[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b045811?utm_src=pdf-interest
https://www.benchchem.com/product/b045811?utm_src=pdf-body
https://www.benchchem.com/product/b045811?utm_src=pdf-body
https://www.benchchem.com/product/b045811?utm_src=pdf-body
https://www.benchchem.com/product/b045811?utm_src=pdf-body
https://www.benchchem.com/product/b045811?utm_src=pdf-body
https://en.wikipedia.org/wiki/Sudan_Red_7B
http://podb.nibb.ac.jp/Organellome/FunctionalPDF/Nakamura-R_Lipidstaining0904.pdf
http://podb.nibb.ac.jp/Organellome/FunctionalPDF/Nakamura-R_Lipidstaining0904.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Solubility Data
The solubility of Sudan Red 7B in a range of organic solvents has been compiled from various

sources. The data is presented in a standardized format for ease of comparison. It is important

to note that solubility can be influenced by the purity of both the solute and the solvent, as well

as the temperature at which the measurement is taken.

Organic
Solvent

Chemical
Class

Solubility
(mg/mL)

Solubility (
g/100 mL)

Source

Dimethylformami

de (DMF)
Amide 30 3

Cayman

Chemical[3]

Dimethyl

sulfoxide

(DMSO)

Sulfoxide 30 3
Cayman

Chemical[3]

Dimethyl

sulfoxide

(DMSO)

Sulfoxide 5.83 0.583
MedchemExpres

s[4]

Acetone Ketone 10 1 Sigma-Aldrich[5]

Toluene
Aromatic

Hydrocarbon
1 0.1 Sigma-Aldrich[5]

Ethanol Alcohol 1 0.1
Cayman

Chemical[3]

DMSO:PBS (pH

7.2) (1:1)

Mixed

Aqueous/Organic
0.5 0.05

Cayman

Chemical[3]

Note on Data Variance: The discrepancy in the reported solubility of Sudan Red 7B in DMSO

(30 mg/mL vs. 5.83 mg/mL) from different suppliers highlights the importance of empirical

verification of solubility for specific applications and batches of the dye.

Experimental Protocols for Solubility Determination
To ensure accurate and reproducible solubility data, standardized experimental protocols are

essential. The following methodologies are recommended for determining the solubility of
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Sudan Red 7B in organic solvents.

ISO 7579:2009: Determination of Solubility in Organic
Solvents
The International Organization for Standardization (ISO) provides a standard (ISO 7579:2009)

for determining the solubility of dyestuffs in organic solvents through gravimetric and

photometric methods[6].

Principle: A known excess of the dye is dispersed in a specific volume of the solvent and

agitated at a constant temperature until equilibrium is reached. The saturated solution is then

separated from the undissolved solid, and the concentration of the dye in the clear solution is

determined.

1. Gravimetric Method (Recommended for volatile solvents, boiling point < 120 °C):

Apparatus:

Orbital shaker or magnetic stirrer with temperature control.

Centrifuge.

Filtration apparatus (e.g., syringe filter with a solvent-compatible membrane).

Evaporating dish of known weight.

Analytical balance.

Drying oven.

Procedure:

Add an excess amount of Sudan Red 7B to a known volume of the organic solvent in a

sealed flask.

Agitate the mixture at a constant temperature for a sufficient time (e.g., 24-48 hours) to

reach equilibrium.
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Allow the undissolved dye to settle. For finer suspensions, centrifugation may be

necessary.

Carefully withdraw a known volume of the clear supernatant using a pre-warmed or pre-

cooled syringe to avoid temperature-induced precipitation.

Filter the aliquot to remove any remaining solid particles.

Transfer the filtered solution to a pre-weighed evaporating dish.

Evaporate the solvent under controlled conditions (e.g., in a fume hood or under a gentle

stream of nitrogen).

Dry the residue in the evaporating dish to a constant weight in a drying oven at a

temperature that will not cause decomposition of the dye.

The weight of the residue corresponds to the amount of Sudan Red 7B dissolved in the

known volume of the solvent.

Calculate the solubility in the desired units (e.g., mg/mL or g/100 mL).

2. Photometric Method (Recommended for less volatile solvents, boiling point > 120 °C):

Apparatus:

Same as the gravimetric method, plus a UV-Vis spectrophotometer.

Procedure:

Follow steps 1-5 of the gravimetric method.

Prepare a series of standard solutions of Sudan Red 7B of known concentrations in the

same solvent.

Measure the absorbance of the standard solutions at the wavelength of maximum

absorbance (λmax) for Sudan Red 7B in that solvent.

Construct a calibration curve by plotting absorbance versus concentration.
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Dilute the filtered saturated solution with a known volume of the solvent to bring its

absorbance within the linear range of the calibration curve.

Measure the absorbance of the diluted sample.

Use the calibration curve to determine the concentration of the diluted sample and then

calculate the concentration of the original saturated solution, taking into account the

dilution factor.

Saturated Shake-Flask Method
This is a widely used and reliable method that aligns with the principles of the ISO standard[7].

Objective: To determine the equilibrium solubility of Sudan Red 7B in a specific organic solvent

at a controlled temperature.

Materials:

Sudan Red 7B.

Selected organic solvent.

Erlenmeyer flasks with stoppers.

Orbital shaker with temperature control.

Analytical balance.

Volumetric flasks and pipettes.

Centrifuge and/or filtration apparatus.

Analytical instrument for quantification (e.g., UV-Vis spectrophotometer).

Procedure:

Add an excess amount of Sudan Red 7B to a series of Erlenmeyer flasks.

Add a known volume of the selected organic solvent to each flask.
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Seal the flasks and place them in an orbital shaker set to a constant temperature (e.g., 25

°C).

Shake the flasks for a predetermined period (e.g., 24 to 72 hours) to ensure equilibrium is

reached.

After shaking, let the flasks stand to allow the excess solid to settle.

Carefully withdraw an aliquot of the clear supernatant.

Dilute the aliquot with a known volume of the solvent to a concentration within the linear

range of the analytical instrument.

Analyze the diluted solution to determine the concentration of Sudan Red 7B.

Calculate the original concentration in the saturated solution, which represents the

solubility.

Visualized Experimental Workflow
Lipid Staining Protocol using Sudan Red 7B
The following diagram illustrates a typical workflow for staining lipids in biological samples

using Sudan Red 7B.
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Prepare Staining Solution
(0.1% w/v Sudan Red 7B in
polyethylene glycol-glycerol)

Staining
(Incubate sample in staining solution)

Sample Preparation
(e.g., tissue sectioning)

Rinsing
(Wash with appropriate solvent to remove excess stain)

Mounting
(Mount sample on slide for microscopy)

Microscopic Analysis
(Visualize stained lipids)

Data Analysis and Interpretation

Click to download full resolution via product page

Caption: Workflow for lipid staining in biological samples using Sudan Red 7B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Sudan Red 7B - Wikipedia [en.wikipedia.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b045811?utm_src=pdf-body-img
https://www.benchchem.com/product/b045811?utm_src=pdf-body
https://www.benchchem.com/product/b045811?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Sudan_Red_7B
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. podb.nibb.ac.jp [podb.nibb.ac.jp]

3. caymanchem.com [caymanchem.com]

4. medchemexpress.com [medchemexpress.com]

5. Sudan Red 7B 6368-72-5 [sigmaaldrich.com]

6. intertekinform.com [intertekinform.com]

7. benchchem.com [benchchem.com]

To cite this document: BenchChem. [A Technical Guide to the Solubility of Sudan Red 7B in
Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045811#sudan-red-7b-solubility-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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